Cas no 1804422-11-4 (Ethyl 6-(bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 6-(bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1804422-11-4
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4878026
• Update Time: 2025-07-19

Ethyl 6-(bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C11H9BrF2N2O2/c1-2-18-11(17)7-3-6(4-12)16-9(10(13)14)8(7)5-15/h3,10H,2,4H2,1H3
• InChI Key： JHAVSXABWAXBQL-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)OCC)=C(C#N)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 6-(bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-carboxylate

Ethyl 6-(bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804422-11-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-(bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-carboxylate, identified by its CAS number 1804422-11-4, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a bromomethyl group and a difluoromethyl substituent, make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

The bromomethyl moiety in Ethyl 6-(bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-carboxylate is particularly noteworthy due to its high reactivity. This functional group allows for facile nucleophilic substitution reactions, enabling the facile introduction of diverse pharmacophores. In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors that modulate neurotransmitter receptors and ion channels. The bromomethyl group provides a strategic handle for further derivatization, making this compound an excellent candidate for generating libraries of compounds with potential therapeutic applications.

The difluoromethyl group is another key feature of this compound that contributes to its versatility. Difluorinated compounds are known to exhibit enhanced metabolic stability and improved binding affinity to biological targets. This has led to their widespread use in drug discovery programs aimed at developing more potent and selective inhibitors. For instance, recent studies have demonstrated that molecules containing difluoromethyl groups can effectively modulate enzyme activity and receptor binding, making them promising candidates for treating conditions such as chronic pain and neurodegenerative diseases.

In the context of current pharmaceutical research, Ethyl 6-(bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-carboxylate has found applications in the synthesis of novel antiviral agents. The pyridine core is a common scaffold in antiviral drugs due to its ability to interact with viral enzymes and proteins. By incorporating both bromomethyl and difluoromethyl groups, researchers can fine-tune the pharmacokinetic properties of these compounds, enhancing their efficacy and reducing side effects. Preliminary studies have shown that derivatives of this compound exhibit promising antiviral activity against various strains of RNA viruses.

The cyano group in Ethyl 6-(bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-carboxylate also plays a significant role in its chemical behavior. The cyano group can participate in hydrogen bonding interactions, which can be critical for drug-receptor binding affinity. Additionally, it can serve as a leaving group in certain reactions, allowing for further functionalization of the molecule. This dual functionality makes it an attractive intermediate for constructing complex molecular architectures.

The carboxylate ester group at the 4-position of the pyridine ring provides another point of modification. Ester groups are often used in drug design due to their ability to enhance solubility and bioavailability. In addition, they can be hydrolyzed to carboxylic acids under physiological conditions, allowing for further derivatization if needed. This flexibility makes Ethyl 6-(bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-carboxylate a versatile tool for medicinal chemists.

In conclusion, Ethyl 6-(bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-carboxylate is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable the synthesis of diverse biologically active molecules with applications ranging from antiviral agents to neurological therapeutics. As research continues to uncover new therapeutic targets and mechanisms, compounds like Ethyl 6-(bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-carboxylate will undoubtedly play a pivotal role in the development of next-generation drugs.